Cas no 473693-22-0 (2-amino-1-(4-chlorothiophen-2-yl)ethan-1-one)

• Product Name: 2-amino-1-(4-chlorothiophen-2-yl)ethan-1-one
• CAS No: 473693-22-0
• MF: C₆H₇Cl₂NOS
• MW: 212.096878290176
• CID: 6316807
• PubChem ID: 57455763
• Update Time: 2025-10-31

2-amino-1-(4-chlorothiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4-chlorothiophen-2-yl)ethan-1-one
• SY358419
• 473693-22-0
• 2-Amino-1-(4-chlorothiophen-2-yl)ethanone Hydrochloride
• 2-amino-1-(4-chlor-2-thienyl)ethanone hydrochloride
• YUJNOPKROLFXCZ-UHFFFAOYSA-N
• SCHEMBL4266714

• Inchi： 1S/C6H6ClNOS.ClH/c7-4-1-6(10-3-4)5(9)2-8;/h1,3H,2,8H2;1H
• InChI Key： YUJNOPKROLFXCZ-UHFFFAOYSA-N
• SMILES： ClC1=CSC(=C1)C(CN)=O.Cl

Computed Properties

• Exact Mass: 210.9625404g/mol
• Monoisotopic Mass: 210.9625404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.3Ų

Additional information on 2-amino-1-(4-chlorothiophen-2-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 473693-22-0 and Product Name: 2-amino-1-(4-chlorothiophen-2-yl)ethan-1-one

The compound with the CAS number 473693-22-0 and the product name 2-amino-1-(4-chlorothiophen-2-yl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular biology research. The presence of both an amino group and a chlorothiophene moiety makes it a versatile intermediate for synthesizing more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, which are known for their diverse biological activities. Among these, thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound in question, 2-amino-1-(4-chlorothiophen-2-yl)ethan-1-one, incorporates a thiophene ring substituted with a chlorine atom, which enhances its reactivity and biological efficacy. This structural feature is particularly intriguing as it allows for further functionalization, enabling the design of molecules with tailored pharmacological profiles.

One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of bioactive molecules. The amino group at the C1 position provides a nucleophilic site for condensation reactions, while the chlorothiophen-2-yl moiety serves as a scaffold for constructing more complex structures. This dual functionality has been exploited in various synthetic pathways, leading to the development of compounds with enhanced binding affinity to biological targets. For instance, derivatives of this compound have shown promising results in inhibiting enzymes involved in cancer progression and inflammatory diseases.

Recent studies have highlighted the importance of thiophene-based compounds in medicinal chemistry due to their ability to modulate multiple signaling pathways simultaneously. The 4-chlorothiophen-2-yl group in this molecule is particularly noteworthy, as it has been shown to improve metabolic stability and oral bioavailability upon incorporation into drug candidates. This has opened up new avenues for designing next-generation therapeutics that can be administered orally with high efficacy.

The synthesis of 2-amino-1-(4-chlorothiophen-2-yl)ethan-1-one involves a multi-step process that requires careful optimization to ensure high yield and purity. The reaction typically begins with the condensation of ethyl acetoacetate with 4-chloro-2-thienylamine under basic conditions, followed by cyclization and subsequent functionalization steps. Advanced computational methods have been employed to predict optimal reaction conditions and minimize side products, thereby improving overall efficiency.

In terms of biological activity, preliminary studies have demonstrated that derivatives of this compound exhibit significant inhibitory effects on various enzymes and receptors relevant to human health. For example, modifications at the amino group have been found to enhance binding affinity to targets such as kinases and proteases, which are crucial in regulating cellular processes. Additionally, the presence of the chlorothiophene ring has been linked to improved selectivity over off-target interactions, reducing potential toxicity.

The pharmaceutical industry is increasingly leveraging computational chemistry tools to accelerate the discovery and optimization of novel drug candidates. Molecular modeling techniques have been particularly valuable in understanding the interactions between 2-amino-1-(4-chlorothiophen-2-yl)ethan-1-one derivatives and biological targets at an atomic level. These insights have guided rational drug design efforts, leading to more effective therapeutic agents with improved pharmacokinetic properties.

Furthermore, green chemistry principles have been integrated into the synthesis of this compound to minimize environmental impact. Solvent-free reactions and catalytic methods have been explored to reduce waste generation and energy consumption. These sustainable approaches align with global efforts to promote environmentally friendly practices in pharmaceutical manufacturing.

The versatility of 2-amino-1-(4-chlorothiophen-2-yl)ethan-1-one as a building block has also spurred interest in its application beyond traditional pharmaceuticals. Researchers are exploring its potential use in materials science and agrochemicals due to its ability to form stable complexes with metal ions and other organic molecules. This interdisciplinary approach highlights the broad utility of heterocyclic compounds in addressing diverse scientific challenges.

In conclusion, 473693-22-0 represents a promising candidate for further research and development in medicinal chemistry. Its unique structural features and potential biological activities make it an attractive scaffold for designing novel therapeutics targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in advancing human health through innovative drug discovery efforts.